Cas no 102331-13-5 (Thiourea, 2-quinolinyl-)

• Product Name: Thiourea, 2-quinolinyl-
• CAS No: 102331-13-5
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 1135293
• Update Time: 2022-09-23

Thiourea, 2-quinolinyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, 2-quinolinyl-
• Thiourea, N-2-quinolinyl-

• Inchi： 1S/C10H9N3S/c11-10(14)13-9-6-5-7-3-1-2-4-8(7)12-9/h1-6H,(H3,11,12,13,14)
• InChI Key： KEOKXMSCTGFDOM-UHFFFAOYSA-N
• SMILES： N(C1C=CC2C(N=1)=CC=CC=2)C(N)=S

Computed Properties

• Exact Mass: 203.051718g/mol
• Monoisotopic Mass: 203.051718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.27g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 83Ų